Cas no 2172062-26-7 (4-(pent-4-en-2-yl)thiane-4-carbaldehyde)

• Product Name: 4-(pent-4-en-2-yl)thiane-4-carbaldehyde
• CAS No: 2172062-26-7
• MF: C₁₁H₁₈OS
• MW: 198.325022220612
• CID: 5888575
• PubChem ID: 165524189
• Update Time: 2025-10-16

4-(pent-4-en-2-yl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(pent-4-en-2-yl)thiane-4-carbaldehyde
• EN300-1620380
• 2172062-26-7

• Inchi： 1S/C11H18OS/c1-3-4-10(2)11(9-12)5-7-13-8-6-11/h3,9-10H,1,4-8H2,2H3
• InChI Key： BGRKIGGDKFJBFX-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CC1)C(C)CC=C

Computed Properties

• Exact Mass: 198.10783637g/mol
• Monoisotopic Mass: 198.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(pent-4-en-2-yl)thiane-4-carbaldehyde

Introduction to 4-(pent-4-en-2-yl)thiane-4-carbaldehyde (CAS No. 2172062-26-7)

4-(pent-4-en-2-yl)thiane-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172062-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives class, characterized by its unique structural framework that combines a thiophene ring with an aldehyde functional group. The presence of a pent-4-enyl side chain introduces additional reactivity, making it a versatile intermediate in synthetic chemistry and drug development.

The molecular structure of 4-(pent-4-en-2-yl)thiane-4-carbaldehyde consists of a thiophene core substituted with a pent-4-enyl group at the 4-position and an aldehyde group at the 4-carbonyl position. This configuration imparts distinct chemical properties, including electrophilicity at the aldehyde site and potential nucleophilic attack at the thiophene ring. Such features make it a valuable building block for constructing more complex molecules, particularly in the synthesis of bioactive compounds.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural motif of thiane (thiophene with a sulfur atom) is particularly noteworthy, as sulfur-containing heterocycles are frequently found in natural products and pharmaceuticals. The aldehyde functionality further enhances its utility by allowing for condensation reactions with various nucleophiles, leading to the formation of imines, Schiff bases, and other heterocyclic systems.

One of the most compelling aspects of 4-(pent-4-en-2-yl)thiane-4-carbaldehyde is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly emphasizes the need for structurally diverse compounds to overcome drug resistance and improve treatment efficacy. The combination of a thiophene ring and an aldehyde group provides multiple sites for chemical modification, enabling chemists to tailor the properties of the compound to specific biological targets.

Recent studies have highlighted the role of pentenyl-substituted thiazoles in medicinal chemistry. The pent-4-enyl group introduces unsaturation and conformational flexibility, which can influence both the physical properties and biological activity of the molecule. For instance, such structural elements have been shown to enhance binding affinity to certain protein targets by optimizing spatial orientation and electronic interactions. This has led to investigations into their potential as scaffolds for drug discovery.

The synthesis of 4-(pent-4-en-2-yl)thiane-4-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation or alkylation followed by functional group interconversion. The introduction of the pentenyl group may be achieved through cross-coupling reactions such as Suzuki or Heck couplings, depending on the desired regioselectivity. Advanced techniques like organometallic chemistry have also been employed to achieve high yields and purity.

In terms of applications, 4-(pent-4-en-2-yl)thiane-4-carbaldehyde serves as a key intermediate in the preparation of more complex pharmacophores. Its reactivity allows for further derivatization into amides, esters, or heterocyclic compounds, which can then be evaluated for biological activity. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways or cancer metabolism. The flexibility offered by its structure enables chemists to explore diverse chemical space, increasing the likelihood of identifying potent lead compounds.

The pharmacological potential of thiazole derivatives has been extensively studied in recent years. Several thiazole-based drugs have entered clinical trials for various therapeutic indications, including neurodegenerative diseases and infectious disorders. The structural features present in 4-(pent-4-en-2-yl)thiane-4-carbaldehyde, such as the thiophene ring and aldehyde group, align well with known pharmacophoric elements that contribute to biological activity. This has spurred interest in exploring its derivatives as candidates for new treatments.

Computational methods have also played a crucial role in understanding the behavior of 4-(pent-4-en-2-yl)thiane-4-carbaldehyde. Molecular modeling studies can predict binding interactions with biological targets, helping researchers design more effective derivatives before synthesizing them experimentally. These virtual screening approaches have accelerated drug discovery pipelines significantly by reducing the time required for hit identification.

The future directions for research involving this compound are promising and multifaceted. One area of focus is expanding its utility in medicinal chemistry through innovative synthetic strategies that enhance yield and sustainability. Additionally, exploring its biological activity across different disease models could uncover new therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible benefits for patients.

In conclusion,this compound represents a significant asset in pharmaceutical research due to its unique structural features and reactivity profile. Its potential as a scaffold for drug development is underscored by ongoing studies demonstrating its versatility in generating bioactive molecules. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly remain a subject of interest for researchers seeking novel therapeutic solutions.